Cas no 71140-70-0 (5-(Diphenylphosphinyl)pentanoic Acid)

• Product name: 5-(Diphenylphosphinyl)pentanoic Acid
• CAS No: 71140-70-0
• MF: C₁₇H₁₉O₃P
• MW: 302.304725885391
• CID: 1004502
• PubChem ID: 10380172

5-(Diphenylphosphinyl)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• Diphenylphosphine Acid
• 4-CARBOXYBUTYLDIPHENYLPHOSPHINE OXIDE
• 5-(Diphenylphosphinyl)pentanoic Acid
• 5-(Diphenylphosphoryl)pentanoic acid
• 71140-70-0
• SCHEMBL9463186
• AKOS027314037
• PD020437
• CHEBI:187316
• Pentanoic acid, 5-(diphenylphosphinyl)-
• 5-diphenylphosphorylpentanoic Acid
• 85XU9N374E
• DB-316957
• KIGXMYYGQYMICF-UHFFFAOYSA-N

• Inchi： InChI=1S/C17H19O3P/c18-17(19)13-7-8-14-21(20,15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2,(H,18,19)
• InChI Key： KIGXMYYGQYMICF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)P(=O)(CCCCC(=O)O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 302.10718146g/mol
• Monoisotopic Mass: 302.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 5-(Diphenylphosphinyl)pentanoic Acid

Comprehensive Overview of 5-(Diphenylphosphinyl)pentanoic Acid (CAS No. 71140-70-0)

5-(Diphenylphosphinyl)pentanoic Acid (CAS No. 71140-70-0) is a specialized organophosphorus compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique phosphinyl and carboxyl functional groups make it a versatile building block for ligand design, catalyst development, and polymer modification. As researchers increasingly explore sustainable chemistry and green synthesis, this compound has gained attention for its potential in low-toxicity catalytic systems and biodegradable material applications.

The molecular structure of 5-(Diphenylphosphinyl)pentanoic Acid features a pentanoic acid backbone with a diphenylphosphinyl moiety, offering both hydrophilicity and lipophilicity. This amphiphilic property aligns with current trends in drug delivery systems and nanomaterial engineering, addressing frequent search queries like "phosphorus-containing surfactants" and "hybrid organic-inorganic compounds." Its CAS No. 71140-70-0 serves as a critical identifier in regulatory documentation and patent literature, particularly in cross-coupling reactions and coordination chemistry studies.

Recent advancements highlight its role in photoactive materials, responding to the growing demand for energy-efficient technologies. Industry professionals often search for "phosphorus-based photoinitiators" or "acid-functionalized phosphine oxides," where 5-(Diphenylphosphinyl)pentanoic Acid demonstrates exceptional performance. The compound's thermal stability (up to 200°C) also makes it relevant for high-performance polymers, a hotspot in electric vehicle and aerospace material research.

In pharmaceutical contexts, 5-(Diphenylphosphinyl)pentanoic Acid derivatives are investigated for targeted drug design, especially in kinase inhibitor development—a trending topic in cancer therapeutics. Its chelating ability with metal ions supports applications in MRI contrast agents and anticancer metallodrugs, addressing common queries like "bioactive phosphorus compounds" and "metal-organic frameworks (MOFs)."

From an industrial perspective, the compound aligns with circular economy principles due to its potential for catalyst recovery and waste minimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed for purity verification (≥98%), a key concern for buyers searching "high-purity phosphinyl acids." Storage recommendations (2-8°C under inert gas) and compatibility data are frequently requested, reflecting user interest in long-term stability and handling protocols.

Emerging studies explore its derivatives in organic electronics, particularly OLED materials and perovskite solar cells, tying into popular searches for "phosphorus-based semiconductors." The diphenylphosphinyl group's electron-withdrawing properties enhance charge transport, making it valuable for next-gen displays and renewable energy solutions. Regulatory-compliant synthesis methods (e.g., REACH and FDA guidelines) further elevate its industrial relevance.

In conclusion, 5-(Diphenylphosphinyl)pentanoic Acid (CAS No. 71140-70-0) bridges multiple cutting-edge fields—from medicinal chemistry to smart materials. Its adaptability to green chemistry demands and compatibility with AI-driven molecular modeling tools position it as a compound of enduring scientific and commercial significance.